
Application Note: Safe Handling and Storage of
4-Acetyl-2-hydroxybenzoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Acetyl-2-hydroxybenzoic acid

CAS No.: 107806-82-6

Cat. No.: B3079886

Get Quote

Executive Summary & Substance Identification
4-Acetyl-2-hydroxybenzoic acid (CAS: 107806-82-6) is a functionalized salicylate derivative

often utilized as a synthetic intermediate in the development of non-steroidal anti-inflammatory

drugs (NSAIDs) and coordination ligands.[1]

CRITICAL DISTINCTION: Do not confuse this compound with Aspirin (2-Acetoxybenzoic acid).

[1] While they share a salicylate core, their chemical reactivity and metabolic profiles differ. 4-
Acetyl-2-hydroxybenzoic acid contains a ketone group at the para position and a free

phenolic hydroxyl group at the ortho position, making it susceptible to different oxidative and

condensation reactions than Aspirin.[1]
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Property Specification

IUPAC Name 4-acetyl-2-hydroxybenzoic acid

Synonyms
2-Hydroxy-4-acetylbenzoic acid; 4-

Acetylsalicylic acid (non-standard)

CAS Number 107806-82-6

Molecular Formula C₉H₈O₄

Molecular Weight 180.16 g/mol

Acidity (pKa)
~2.9 (Carboxylic acid), ~13 (Phenolic OH)

[Predicted]

Physical State Off-white to pale yellow crystalline powder

Risk Assessment & Hazard Identification (GHS)[1]
As a research chemical with limited specific toxicological data, the Precautionary Principle

mandates treating this substance based on the hazards of its closest structural analogs:

Salicylic acid (CAS 69-72-7) and 4-Acetylbenzoic acid (CAS 586-89-0).[1]

Hazard Classification (Inferred)
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2][3][4][5]

Serious Eye Damage/Irritation: Category 2A/1 (Causes serious eye irritation; potential for

corneal damage due to acidity).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[1]

[2][4][5][6]

Signal Word: WARNING
Mechanistic Safety Insight
The molecule possesses two acidic protons (carboxylic and phenolic). Upon contact with

mucous membranes, it can induce proton-donation-mediated coagulative necrosis.[1]
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Furthermore, the para-acetyl group increases the lipophilicity compared to salicylic acid,

potentially enhancing dermal absorption.[1]

Storage Protocol: The "Stability Triad"[1]
To maintain the integrity of 4-Acetyl-2-hydroxybenzoic acid, you must control three vectors:

Temperature, Moisture, and Light.[1] The free phenolic hydroxyl group is prone to oxidation

(browning) and the ketone moiety can undergo condensation if catalyzed by moisture/acid.

Storage Specifications Table
Parameter Protocol Rationale

Temperature 2°C to 8°C (Refrigerated)

Retards thermal

decarboxylation and oxidation

of the phenol group.[1]

Atmosphere Inert Gas (Argon/Nitrogen)

Prevents aerobic oxidation of

the electron-rich phenolic ring.

[1]

Humidity Desiccator (<30% RH)

The compound is potentially

hygroscopic; moisture

facilitates hydrolysis or

clumping.[1]

Container
Amber Glass with PTFE-lined

cap

Blocks UV light which can

trigger radical formation at the

ketone; PTFE prevents acid

corrosion of the seal.[1]

Segregation Acid Cabinet

Store away from strong

oxidizers (e.g.,

permanganates) and strong

bases.[1]

Self-Validating Storage Check[1]
Visual Inspection: If the powder turns from off-white/yellow to dark brown or sticky, oxidative

degradation has occurred.[1] Discard as chemical waste.
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Handling & Experimental Workflow
Engineering Controls

Primary: All weighing and transfer operations must be conducted inside a Chemical Fume

Hood or a Powder Containment Enclosure.

Secondary: Local exhaust ventilation (LEV) if open-bench work is unavoidable (strongly

discouraged).[1]

Personal Protective Equipment (PPE)[1]
Hands: Nitrile gloves (Double gloving recommended: 0.11 mm minimum thickness).

Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to the fine

particle size and acidic nature.[1]

Body: Lab coat with extended cuffs; Tyvek sleeves recommended for scale-up (>10g).[1]

Solubilization Protocol
Researchers often struggle with the solubility of substituted benzoic acids.

Preferred Solvent: DMSO or DMF (High solubility).

Alcoholic Solvents: Ethanol/Methanol (Good solubility, but avoid if conducting reactions

sensitive to esterification).

Aqueous: Poor solubility at neutral pH. Requires buffering to pH > 6.5 (forming the salicylate

anion) for aqueous dissolution.

Emergency Response & Waste Disposal
Decision Logic for Spills
The following diagram outlines the immediate decision-making process for a spill of 4-Acetyl-2-
hydroxybenzoic acid.
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Spill Detected

Assess Volume & Form

Minor (<10g, Dry Powder)

Dry Powder

Major (>10g) or Solution

Liquid/Large

Don PPE:
Nitrile Gloves, Goggles, N95/P100

Evacuate Area &
Alert Safety Officer

Cover with Wet Paper Towel
(Prevent Dust)

Absorb with Inert Material
(Vermiculite/Sand)

After Clearance

Wipe with dilute (5%)
Sodium Bicarbonate

Dispose as Solid Organic Acid Waste

Click to download full resolution via product page

Figure 1: Decision matrix for handling spills of solid or solubilized substituted benzoic acids.[1]

Waste Disposal[4][5][7]
Classification: Hazardous Chemical Waste (Organic Acid).
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Protocol:

Dissolve solid waste in a minimal amount of combustible solvent (e.g., acetone) if required

by your facility, or dispose of solids in a dedicated "Solid Organic" drum.

Do NOT mix with oxidizing waste streams (Nitric acid, Peroxides) due to the risk of

exothermic reaction with the acetyl/phenol groups.

Label clearly: "4-Acetyl-2-hydroxybenzoic acid - Irritant/Acidic".[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Safe Handling and Storage of 4-
Acetyl-2-hydroxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3079886/docs#application-note-safe-handling-and-
storage-of-4-acetyl-2-hydroxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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